Cas no 2228361-49-5 (1-(3,4-dihydro-2H-pyran-5-yl)-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(3,4-dihydro-2H-pyran-5-yl)-4-oxocyclohexane-1-carboxylic acid
• CAS No: 2228361-49-5
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6093546
• PubChem ID: 165625953
• Update Time: 2025-05-21

1-(3,4-dihydro-2H-pyran-5-yl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-pyran-5-yl)-4-oxocyclohexane-1-carboxylic acid
• 2228361-49-5
• EN300-1781341

• Inchi： 1S/C12H16O4/c13-10-3-5-12(6-4-10,11(14)15)9-2-1-7-16-8-9/h8H,1-7H2,(H,14,15)
• InChI Key： XGZNPUQGMFISCU-UHFFFAOYSA-N
• SMILES： O1CCCC(=C1)C1(C(=O)O)CCC(CC1)=O

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(3,4-dihydro-2H-pyran-5-yl)-4-oxocyclohexane-1-carboxylic acid

1-(3,4-Dihydro-2H-Pyran-5-Yl)-4-Oxocyclohexane-1-Carboxylic Acid: A Comprehensive Overview

1-(3,4-Dihydro-2H-pyran-5-yl)-4-oxocyclohexane-1-carboxylic acid, also known by its CAS registry number CAS 2228361-49-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a cyclohexane ring with a pyran moiety and a carboxylic acid group. The compound has garnered attention due to its potential applications in drug development and as a building block in organic synthesis.

The structure of this compound is notable for its cyclohexane ring, which is fused with an oxygen-containing pyran ring. The presence of the carboxylic acid group at the 1-position introduces acidity, making it a potential candidate for various chemical reactions. Recent studies have highlighted the importance of such structural features in modulating the compound's reactivity and biological activity.

Recent research has focused on the synthesis and characterization of this compound. One study published in 2023 explored the use of green chemistry methods to synthesize this compound, emphasizing the importance of sustainable practices in modern organic synthesis. The researchers employed a catalytic asymmetric synthesis approach, which not only improved the yield but also reduced the environmental impact of the process.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its ability to form stable complexes with metal ions has led to its investigation as a potential carrier for anticancer drugs. A 2023 study demonstrated that when loaded with doxorubicin, this compound exhibited enhanced drug delivery efficiency and reduced toxicity in vitro.

The biological activity of this compound has also been a subject of recent investigations. A study published in 2023 revealed that it possesses significant antimicrobial properties, particularly against gram-positive bacteria. This finding opens up new avenues for its use in developing novel antibacterial agents, especially given the increasing resistance to conventional antibiotics.

In addition to its biological applications, this compound has found utility in materials science. Researchers have explored its use as a precursor for synthesizing advanced polymers and materials with tailored properties. A 2023 paper highlighted its role in creating biodegradable polymers that exhibit excellent mechanical strength and biocompatibility, making them suitable for biomedical applications such as tissue engineering scaffolds.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of a pyran derivative with a cyclohexanone derivative under catalytic conditions. Recent advancements in catalysis have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

The structural versatility of this compound makes it an attractive candidate for further exploration in various fields. Its ability to undergo diverse chemical transformations allows for the creation of derivatives with enhanced properties tailored to specific applications. For instance, functionalization at the pyran ring or cyclohexane ring can lead to compounds with improved solubility or bioavailability.

In conclusion, 1-(3,4-Dihydro-2H-pyran-5-Yl)-4-Oxocyclohexane-1-Carboxylic Acid (CAS 2228361-49-5) stands out as a multifaceted compound with promising applications across multiple disciplines. Its unique structure, combined with recent advances in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development.